Cas no 1087749-43-6 (3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate)

3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate structure
1087749-43-6 structure
Product Name:3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate
CAS No:1087749-43-6
MF:C7H13N3O3
MW:187.196421384811
CID:1029721
PubChem ID:71627109
Update Time:2025-04-20

3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate
    • 3-Methyl[1,2,4]triazolo[4,3-a]pyridine--water (1/3)
    • 1087749-43-6
    • 3-Methyl-[1,2,4]triazolo[4,3-a]pyridinetrihydrate
    • DTXSID40856487
    • Inchi: 1S/C7H7N3.3H2O/c1-6-8-9-7-4-2-3-5-10(6)7;;;/h2-5H,1H3;3*1H2
    • InChI Key: VGPXDEIUEQNDGB-UHFFFAOYSA-N
    • SMILES: O.O.O.N12C=CC=CC1=NN=C2C

Computed Properties

  • Exact Mass: 187.09569129g/mol
  • Monoisotopic Mass: 187.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • PSA: 57.88000
  • LogP: 0.84480

3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate Pricemore >>

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3-methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate
1087749-43-6 95%
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